Cas no 1806324-63-9 (2,5-Dibromo-4-(difluoromethoxy)mandelic acid)

2,5-Dibromo-4-(difluoromethoxy)mandelic acid is a halogenated mandelic acid derivative characterized by its unique substitution pattern, incorporating bromine and difluoromethoxy functional groups. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate for the development of bioactive molecules. The presence of bromine atoms enhances reactivity for further functionalization, while the difluoromethoxy group may contribute to improved metabolic stability and lipophilicity in derived compounds. Its structural features make it a valuable building block for designing compounds with potential applications in medicinal chemistry, particularly in the synthesis of enzyme inhibitors or receptor modulators. The compound's crystalline nature facilitates purification and handling in laboratory settings.

2,5-Dibromo-4-(difluoromethoxy)mandelic acid structure

1806324-63-9 structure

Product Name:2,5-Dibromo-4-(difluoromethoxy)mandelic acid

CAS No:1806324-63-9

MF:C₉H₆Br₂F₂O₄

MW:375.946348667145

CID:4942446

Update Time:2025-08-02

2,5-Dibromo-4-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

- 2,5-Dibromo-4-(difluoromethoxy)mandelic acid
- Inchi： 1S/C9H6Br2F2O4/c10-4-2-6(17-9(12)13)5(11)1-3(4)7(14)8(15)16/h1-2,7,9,14H,(H,15,16)
- InChI Key： SFIJSRXWBSUIGT-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=CC=1C(C(=O)O)O)Br)OC(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 280
XLogP3: 3.1
Topological Polar Surface Area: 66.8

2,5-Dibromo-4-(difluoromethoxy)mandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015024144-250mg	2,5-Dibromo-4-(difluoromethoxy)mandelic acid	1806324-63-9	97%	250mg	499.20 USD	2021-06-18
Alichem	A015024144-500mg	2,5-Dibromo-4-(difluoromethoxy)mandelic acid	1806324-63-9	97%	500mg	815.00 USD	2021-06-18
Alichem	A015024144-1g	2,5-Dibromo-4-(difluoromethoxy)mandelic acid	1806324-63-9	97%	1g	1,549.60 USD	2021-06-18

2,5-Dibromo-4-(difluoromethoxy)mandelic acid Related Literature

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Additional information on 2,5-Dibromo-4-(difluoromethoxy)mandelic acid

2,5-Dibromo-4-(difluoromethoxy)mandelic Acid: A Comprehensive Overview

2,5-Dibromo-4-(difluoromethoxy)mandelic acid, also known by its CAS registry number CAS No. 1806324-63-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of mandelic acids, which are derivatives of mandelic acid (α-hydroxybenzoic acid). The presence of bromine and difluoromethoxy groups in its structure introduces unique chemical properties that make it a valuable subject for research and potential applications.

The structural formula of 2,5-dibromo-4-(difluoromethoxy)mandelic acid reveals a benzene ring substituted with hydroxyl, bromine, and difluoromethoxy groups. The hydroxyl group is located at the alpha position relative to the carboxylic acid group, which is characteristic of mandelic acids. The bromine atoms are positioned at the 2 and 5 positions on the benzene ring, while the difluoromethoxy group is attached at the 4 position. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2,5-dibromo-4-(difluoromethoxy)mandelic acid as a precursor in the synthesis of bioactive compounds. Its brominated structure makes it an attractive candidate for exploring anti-inflammatory and anti-cancer properties. For instance, researchers have reported that brominated aromatic compounds can exhibit selective cytotoxicity against cancer cells, suggesting their potential use in chemotherapy.

In addition to its pharmacological applications, CAS No. 1806324-63-9 has been investigated for its role in material science. The compound's ability to form stable complexes with metal ions has led to its consideration in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 2,5-dibromo-4-(difluoromethoxy)mandelic acid involves a multi-step process that typically starts with the bromination of mandelic acid derivatives. The introduction of the difluoromethoxy group is achieved through nucleophilic aromatic substitution or other suitable methods. Optimization of reaction conditions is critical to ensure high yield and purity of the final product.

From an environmental perspective, understanding the fate and behavior of CAS No. 1806324-63-9 in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that brominated compounds can undergo various transformation processes under environmental conditions, including photodegradation and microbial degradation. These processes influence their persistence and bioaccumulation potential.

In conclusion, 2,5-dibromo-4-(difluoromethoxy)mandelic acid, or CAS No. 1806324-63-9, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it a valuable tool for advancing research in pharmacology, material science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.